Cas no 71418-30-9 (6,10-Nonacosanediol)
6,10-Nonacosanediol structure
Product Name:6,10-Nonacosanediol
CAS No:71418-30-9
MF:C29H60O2
MW:440.785510063171
CID:531044
PubChem ID:5320188
Update Time:2025-04-19
6,10-Nonacosanediol Chemical and Physical Properties
Names and Identifiers
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- 6,10-Nonacosanediol
- nonacosane-6,10-diol
- Nonacosanediol-6,10
- 71418-30-9
- DTXSID20415773
-
- Inchi: 1S/C29H60O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25-29(31)27-23-26-28(30)24-21-6-4-2/h28-31H,3-27H2,1-2H3
- InChI Key: CCWIJOSUZUGYSX-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCC(CCCC(CCCCC)O)O
Computed Properties
- Exact Mass: 440.45933115g/mol
- Monoisotopic Mass: 440.45933115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 26
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.3
- Topological Polar Surface Area: 40.5Ų
6,10-Nonacosanediol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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